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Compound of Interest

Compound Name: Gallium(III) nitrate hydrate

Cat. No.: B1631410

Get Quote

Gallium(III) nitrate hydrate, identified by CAS number 69365-72-6, is an inorganic salt that

exists as a white, crystalline solid.[1][2] It is a hydrated compound, meaning water molecules

are incorporated into its crystal structure, with the general formula Ga(NO₃)₃·xH₂O.[2] The

nonahydrate is a common form that can be prepared by dissolving elemental gallium in nitric

acid and subsequent recrystallization.[3] Its high solubility in water and ethanol makes it a

versatile precursor for both biological applications and materials science synthesis.[1][4]

However, it is hygroscopic, readily absorbing moisture from the air, which necessitates careful

storage.[2]
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Property Value References

CAS Number 69365-72-6 [1][4]

Molecular Formula Ga(NO₃)₃·xH₂O [2][4]

Molecular Weight 255.74 g/mol (anhydrous) [1][5]

Appearance White crystalline powder/solid [1][2][6]

Melting Point ~110 °C (decomposes) [1][6]

Solubility
Highly soluble in water; soluble

in ethanol
[1][4]

Stability

Stable under normal

conditions, but hygroscopic.

Decomposes upon heating.

[2][6]

pH
2 (in 50 g/L aqueous solution

at 20 °C)
[7][8]

Synthesis and Characterization
The synthesis of high-purity Gallium(III) nitrate hydrate is typically achieved through the

reaction of gallium metal, gallium hydroxide, or gallium(III) oxide with nitric acid.[3][9][10]

A Generalized Laboratory Synthesis Protocol:

Reaction: Slowly add high-purity gallium metal or gallium(III) oxide to concentrated nitric

acid, often with gentle heating (e.g., 50-60 °C) to facilitate dissolution.[10] The reaction

should be performed in a chemical fume hood due to the evolution of nitrogen oxides.

Concentration: Once the gallium source is fully dissolved, the resulting solution is heated

(e.g., to 100 °C) to evaporate excess acid and water.[10]

Recrystallization: The concentrated solution is then cooled, often to low temperatures (e.g.,

-20 °C), and seeded with a small crystal to induce the formation of pure Gallium(III) nitrate
hydrate crystals.[10]
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Drying: The resulting crystals are separated via filtration and dried under controlled

conditions (e.g., 30-40 °C) to yield the final product.[9][10]

Characterization of the final product can be performed using techniques such as Raman

spectroscopy to study its aqueous solution structure and X-ray crystallography to determine its

precise solid-state structure.[3][11]

Section 2: The Multifaceted Mechanism of Action in
Biological Systems
Gallium(III) nitrate's therapeutic utility stems from its ability to interact with several biological

pathways, most notably those involving iron and calcium metabolism. The Ga³⁺ ion acts as a

"Trojan horse," mimicking other essential metal ions to disrupt pathological processes.

Primary Therapeutic Mechanism: Inhibition of Bone
Resorption
The best-characterized and clinically approved application of gallium nitrate is in the treatment

of cancer-related hypercalcemia.[3][12] Its hypocalcemic effect is not cytotoxic to bone cells but

rather results from a potent inhibition of osteoclast-mediated bone resorption.[12][13]

The mechanism is threefold:

Inhibition of Osteoclast Activity: Gallium directly inhibits the activity of osteoclasts, the cells

responsible for breaking down bone tissue.[3][14] This may involve reducing acid secretion

by these cells.[14]

Hydroxyapatite Stabilization: Gallium incorporates into hydroxyapatite, the mineral

component of bone, particularly at sites of active remodeling.[14][15] This incorporation

stabilizes the bone matrix, making it less susceptible to dissolution and resorption.[15]

Modulation of Bone Turnover: By stabilizing the bone matrix and inhibiting osteoclasts,

gallium effectively reduces the overall rate of bone turnover, leading to a net decrease in the

release of calcium into the bloodstream.[5][14]
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Caption: Mechanism of Ga³⁺ in reducing hypercalcemia.

Antineoplastic Mechanism: The Iron Mimicry Hypothesis
Beyond its effects on bone, gallium nitrate exhibits direct antitumor activity, particularly against

lymphomas and bladder cancer.[16][17][18] This cytotoxicity is not fully elucidated but is

believed to hinge on gallium's ability to function as an iron (Fe³⁺) mimetic.[5][19]

Transferrin Binding: Ga³⁺ shares chemical properties with Fe³⁺ and binds strongly to

transferrin, the body's primary iron transport protein.[3][19]

Targeted Cellular Uptake: Rapidly proliferating cancer cells, especially lymphomas,

upregulate the expression of transferrin receptors on their surface to meet their high iron

demand.[5][19] The gallium-transferrin complex is taken up by these cells through receptor-

mediated endocytosis.[19]

Intracellular Disruption: Once inside the cell, gallium disrupts iron-dependent metabolic

processes. A primary target is ribonucleotide reductase, a crucial enzyme for DNA synthesis

and repair.[3][16] By inhibiting this enzyme, gallium halts cellular proliferation.

Induction of Apoptosis: Recent studies indicate that cellular uptake of gallium also leads to

the activation of caspases, key enzymes in the programmed cell death (apoptosis) pathway.

[5][19]
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Caption: Gallium's antineoplastic mechanism via iron mimicry.
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Section 3: Applications in Drug Development and
Materials Science
Gallium(III) nitrate hydrate's unique properties make it valuable in diverse fields.

Established and Investigational Therapeutic Uses
Hypercalcemia of Malignancy: This is the FDA-approved indication for gallium nitrate (brand

name Ganite).[3][18] Randomized clinical trials have demonstrated its superiority over

calcitonin and bisphosphonates like etidronate and pamidronate, achieving normocalcemia

in 72% to 82% of patients and for a longer duration.[12][20]

Oncology: It has shown significant single-agent activity in treating relapsed or refractory non-

Hodgkin's lymphoma and advanced bladder cancer.[16][17][18] A key advantage is its lack of

significant myelosuppression (suppression of bone marrow), making it a viable option for

heavily pretreated patients.[16]

Antimicrobial Research: Gallium(III) compounds are being investigated as novel

antimicrobial agents. By interfering with bacterial iron uptake and metabolism, they can

inhibit the growth of pathogens like Pseudomonas aeruginosa and Mycobacterium

tuberculosis.[1][21]

Immunosuppression and Autoimmune Disease: Preclinical studies have shown that gallium

nitrate has immunosuppressive and anti-inflammatory properties, with efficacy in animal

models of rheumatoid arthritis, multiple sclerosis, and lupus.[22][23]

Precursor in Advanced Materials Synthesis
Beyond medicine, Gallium(III) nitrate hydrate is a crucial starting material in materials

science.[1][24]

Semiconductors: It serves as a high-purity precursor for the synthesis of Gallium Nitride

(GaN) and Gallium Oxide (Ga₂O₃).[1][9] GaN is a wide-bandgap semiconductor essential for

manufacturing high-power electronics, blue LEDs, and laser diodes.[1]

Catalysis: It is used as a catalyst in various organic reactions and for preparing other

gallium-based catalysts.[9][24][25]
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Section 4: Protocols and Practical Handling
Experimental Workflow: In Vitro Cytotoxicity Assay
This protocol outlines a general procedure for assessing the antineoplastic effect of Gallium(III)
nitrate hydrate on a cancer cell line (e.g., a lymphoma cell line).

Preparation of Stock Solution: Aseptically prepare a high-concentration stock solution (e.g.,

10 mM) of Gallium(III) nitrate hydrate in sterile, nuclease-free water or an appropriate

buffer. Filter-sterilize through a 0.22 µm filter.

Cell Culture: Culture the target cancer cells in appropriate media (e.g., RPMI-1640 with 10%

FBS) in a humidified incubator at 37°C and 5% CO₂.

Cell Seeding: Seed the cells into a 96-well microplate at a predetermined density (e.g.,

5,000-10,000 cells/well) and allow them to adhere overnight.

Treatment: Prepare serial dilutions of the gallium nitrate stock solution in culture media.

Remove the old media from the cells and add the media containing various concentrations of

gallium nitrate (and a vehicle control).

Incubation: Incubate the treated cells for a specified period (e.g., 48 or 72 hours).

Viability Assessment: Assess cell viability using a standard method, such as the MTT or

WST-1 assay, which measures metabolic activity. Read the absorbance on a microplate

reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot

the results to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).
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Caption: Workflow for an in vitro cytotoxicity assay.

Clinical Administration and Monitoring
For the treatment of cancer-related hypercalcemia, the recommended schedule is a continuous

intravenous infusion of 200 mg/m² per day for 5 consecutive days.[12]

Hydration is Critical: Patients must be well-hydrated with intravenous saline before and

during treatment to ensure adequate urine output and minimize the risk of kidney damage.

[14]
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Renal Function Monitoring: Serum creatinine should be monitored frequently. The treatment

must be discontinued if serum creatinine exceeds 2.5 mg/dL.[14]

Avoid Nephrotoxic Drugs: Concurrent use of other drugs that are toxic to the kidneys (e.g.,

aminoglycosides, amphotericin B) should be avoided.[14]

Section 5: Safety, Handling, and Toxicology
Gallium(III) nitrate hydrate is a hazardous substance that requires careful handling.

Safety and Handling Summary
Hazard Class Handling Precautions

Oxidizer
May intensify fire. Keep away from heat, sparks,

and combustible materials.[26][27][28]

Irritant
Causes serious skin and eye irritation.[26][27]

[28]

Personal Protective Equipment (PPE)
Wear chemical safety goggles, protective

gloves, and appropriate clothing.[26][28]

Engineering Controls
Use only in a chemical fume hood. Ensure

adequate ventilation.[26]

Storage

Store in a tightly closed container in a cool, dry

place away from incompatible substances (e.g.,

reducing agents, organic materials).[7][26]

Spill Cleanup

For minor spills, contain with dry sand or inert

material (NEVER use combustible materials like

sawdust) and place in a labeled container for

disposal.[29]

Toxicological Profile
The primary dose-limiting toxicity of gallium nitrate is nephrotoxicity (kidney damage).[14][16]

This is why adequate hydration and monitoring of renal function are paramount during clinical

use.[12][14] Other potential adverse effects include:
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Hypocalcemia: The therapeutic effect can sometimes lead to abnormally low calcium levels.

Calcium levels should be monitored, and treatment discontinued if hypocalcemia occurs.[14]

Anemia: High doses used in cancer treatment have been associated with a decrease in red

blood cells.[3]

Other Side Effects: Less common side effects can include hypophosphatemia, decreased

serum bicarbonate, and hypotension.[14]

Conclusion
Gallium(III) nitrate hydrate is a compound of significant interest, bridging the gap between

materials science and advanced medicine. Its well-established role in managing hypercalcemia

is founded on a clear mechanism of inhibiting bone resorption. Furthermore, its potential as an

antineoplastic and antimicrobial agent, primarily through iron mimicry, continues to drive

research and development. For scientists and researchers, a thorough understanding of its

chemistry, biological interactions, and handling requirements is essential to safely unlock its full

potential in both the laboratory and the clinic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631410/docs#section-1-core-chemical-identity-and-
physicochemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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